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Compound of Interest

Compound Name: VU0661013

Cat. No.: B611778 Get Quote

Essential Safety and Handling Guide for VU0661013
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling VU0661013. Adherence to these procedures is vital

for ensuring personal safety and minimizing environmental contamination.

Chemical and Hazard Identification
VU0661013 is identified as a potent and selective MCL-1 inhibitor.[1][2][3] While a valuable tool

in research, it presents specific hazards that necessitate careful handling.
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Identifier Value

Product Name VU0661013

Synonyms VU-0661013, VU 661013

CAS Number 2131184-57-9[2][4][5]

Molecular Formula C39H39Cl2N5O4[2][4]

Molecular Weight 712.66 g/mol [4][5]

GHS Hazard Statements
H302: Harmful if swallowed.[4] H410: Very toxic

to aquatic life with long lasting effects.[4]

Occupational Exposure Limits
No established occupational exposure limit

values.[4][6]

Personal Protective Equipment (PPE)
A risk assessment is the foundation for determining the specific PPE required.[7] The following

are the minimum recommended PPE when handling VU0661013, based on its Safety Data

Sheet.[4]

Eye and Face Protection
Primary: Wear safety goggles with side-shields to protect against splashes.[4][6]

Enhanced: If there is a significant risk of splashing or aerosol generation, use a face shield in

addition to safety goggles.[7][8]

Hand Protection
Gloves: Wear protective, chemical-resistant gloves.[4][6] Nitrile gloves are a common choice

in laboratory settings, but it is crucial to consult a glove compatibility chart for the specific

solvents being used.[7][9]

Technique: Always inspect gloves for damage before use. Do not wear gloves outside of the

laboratory and wash hands thoroughly after removing them.[8] For high-risk procedures,

consider wearing two pairs of gloves.[8][9]
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Skin and Body Protection
Lab Coat: A lab coat or gown is mandatory to prevent contamination of personal clothing.[8]

[9]

Impervious Clothing: The Safety Data Sheet specifies "impervious clothing," which may

necessitate a more protective garment like a disposable gown or coverall depending on the

scale of the work.[4][6]

Footwear: Closed-toe shoes are required at all times in the laboratory.[8]

Respiratory Protection
When Required: A suitable respirator must be used when there is a risk of inhaling dust or

aerosols, especially when handling the compound as a powder.[4][6]

Ventilation: Always handle VU0661013 in a well-ventilated area, preferably within a chemical

fume hood or other primary containment device.[4][7]

Operational and Disposal Plans
Handling and Experimental Workflow

Preparation: Before handling, ensure an eye-wash station and safety shower are accessible.

[4][6] Clear the workspace of any unnecessary items.

Donning PPE: Put on all required PPE (lab coat, gloves, eye protection) before entering the

designated handling area.

Weighing: Handle the powdered form of VU0661013 in a chemical fume hood or a ventilated

balance enclosure to prevent the formation of dust and aerosols.[4]

Dissolution: If preparing a solution, add the solvent to the powdered compound slowly to

avoid splashing. VU0661013 is soluble in DMSO and Methanol.[3]

Handling Solutions: When working with solutions, take care to avoid splashes and direct

contact with skin or eyes.
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Post-Handling: After handling, wash the work area thoroughly. Remove PPE carefully to

avoid self-contamination. Wash hands immediately and thoroughly.[4][8]

Storage
Powder: Store the container tightly sealed at -20°C.[2][3][4]

In Solvent: Store solutions at -80°C.[4] Keep away from direct sunlight.[4]

Disposal Plan
Waste Classification: VU0661013 is classified as very toxic to aquatic life with long-lasting

effects.[4] Therefore, all waste must be treated as hazardous.

Collection: Collect all VU0661013 waste, including contaminated consumables (e.g., pipette

tips, tubes, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: Do not dispose of VU0661013 down the drain or in general waste.[4] The contents

and the container must be disposed of via an approved waste disposal plant in accordance

with local, state, and federal regulations.[4]
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Caption: Workflow for the safe handling of VU0661013 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. caymanchem.com [caymanchem.com]

4. VU0661013|2131184-57-9|MSDS [dcchemicals.com]

5. VU0661013 Datasheet DC Chemicals [dcchemicals.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

8. wm.edu [wm.edu]

9. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health &
Safety | West Virginia University [ehs.wvu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
VU0661013]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611778#personal-protective-equipment-for-handling-
vu0661013]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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